1-(Chloro-1-pyrrolidinylmethylene)pyrrolidinium Hexafluorophosphate
Overview
Description
1-(Chloro-1-pyrrolidinylmethylene)pyrrolidinium Hexafluorophosphate, also known as Chloro-N,N,N’,N’-bis(tetramethylene)formamidinium Hexafluorophosphate or PyClU, is a chemical compound with the molecular formula C9H16ClF6N2P . It is a solid substance that is sensitive to light and moisture .
Molecular Structure Analysis
The molecular weight of this compound is 332.66 g/mol . The InChI Key is NHEGCUSBUWGOQM-UHFFFAOYSA-N . The SMILES representation is FP-(F)(F)(F)F.ClC(N1CCCC1)=[N+]1CCCC1 .Chemical Reactions Analysis
This compound is used as a reactant for various chemical reactions, including enantioselective desymmetrization of meso-asiridines, peptide coupling, heterocyclization of chloroformamidinium salts, and oxidative insertion for palladium and nickel catalyst synthesis .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius and should be stored under inert gas . It is sensitive to light and moisture . It has a melting point range of 150.0 to 155.0 degrees Celsius . It is almost transparent in acetonitrile .Scientific Research Applications
Enantioselective Desymmetrization
This compound is used in the enantioselective desymmetrization of meso-aziridines. This process is crucial for creating compounds with specific chirality, an important aspect in pharmaceuticals where the chirality can determine the drug’s effectiveness .
Peptide Coupling
It acts as a reagent in peptide coupling, which is a fundamental step in producing peptides and proteins for therapeutic use. Peptide coupling is essential for creating long chains of amino acids, which are the building blocks of proteins .
Heterocyclization of Chloroformamidinium Salts
The compound serves as a reagent for heterocyclization reactions involving chloroformamidinium salts. These reactions are significant in synthesizing heterocyclic compounds, which are a core structure in many pharmaceuticals .
Oxidative Insertion for Catalyst Synthesis
It is used in oxidative insertion reactions that are part of synthesizing palladium and nickel catalysts. These catalysts are pivotal in numerous chemical reactions, including those used in creating new materials and pharmaceuticals .
Synthesis of Novel Phosphoryl Guanidine
The compound has been utilized in the synthesis of novel phosphoryl guanidine derivatives. These derivatives have potential applications in various fields, including as ligands for transition metal catalysis .
Organic Synthesis
It is also used more broadly in organic synthesis, where its properties can facilitate various chemical transformations essential for constructing complex organic molecules .
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be used as a reagent in various chemical reactions .
Mode of Action
It is used as a reactant for enantioselective desymmetrization of meso-asiridines, peptide coupling, heterocyclization of chloroformamidinium salts, and oxidative insertion for palladium and nickel catalyst synthesis .
Biochemical Pathways
Given its use in various chemical reactions, it can be inferred that it plays a role in the synthesis of complex organic compounds .
Result of Action
As a reagent, its primary function is to facilitate chemical reactions, leading to the synthesis of desired products .
Action Environment
The action of 1-(Chloro-1-pyrrolidinylmethylene)pyrrolidinium Hexafluorophosphate can be influenced by environmental factors such as temperature, light, and moisture. It is sensitive to light and moisture, and it is recommended to store it under inert gas . Its solubility in acetonitrile is almost transparent .
properties
IUPAC Name |
1-[chloro(pyrrolidin-1-ium-1-ylidene)methyl]pyrrolidine;hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClN2.F6P/c10-9(11-5-1-2-6-11)12-7-3-4-8-12;1-7(2,3,4,5)6/h1-8H2;/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHEGCUSBUWGOQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=[N+]2CCCC2)Cl.F[P-](F)(F)(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClF6N2P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80371508 |
Source
|
| Record name | 1-[Chloro(pyrrolidin-1-yl)methylidene]pyrrolidin-1-ium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80371508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Chloro-1-pyrrolidinylmethylene)pyrrolidinium Hexafluorophosphate | |
CAS RN |
135540-11-3 |
Source
|
| Record name | 1-[Chloro(pyrrolidin-1-yl)methylidene]pyrrolidin-1-ium hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80371508 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(Chloro-1-pyrrolidinylmethylene)pyrrolidinium Hexafluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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